1-(4-Chlorobenzyl)piperidine-3-carbohydrazide
Overview
Description
1-(4-Chlorobenzyl)piperidine-3-carbohydrazide is a synthetic compound used in various scientific experiments. It is a hydrazide derivative of piperidine and is classified as a potential drug candidate for the treatment of central nervous system disorders such as Parkinson’s disease, Alzheimer’s disease, and depression. The molecular formula of this compound is C13H18ClN3O, and it has a molecular weight of 267.75 .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 267.75 . Unfortunately, the search results did not provide more detailed physical and chemical properties of this compound.Mechanism of Action
1-(4-Chlorobenzyl)piperidine-3-carbohydrazide is thought to act as a proton donor, transferring a proton from one molecule to another. This mechanism is thought to be responsible for its various applications in scientific research.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, as well as to inhibit the formation of biofilms. In addition, this compound has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
1-(4-Chlorobenzyl)piperidine-3-carbohydrazide is a versatile compound that has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be stored for long periods of time without significant degradation. In addition, it is soluble in water and has a relatively low melting point, making it easy to handle and store. However, this compound is a highly reactive compound and should be handled with caution in the laboratory.
Future Directions
1-(4-Chlorobenzyl)piperidine-3-carbohydrazide has a wide range of potential applications in scientific research. It could be used in drug synthesis as an intermediate in the synthesis of more complex drugs. In addition, it could be used in biochemistry research as a reagent for the synthesis of peptides and proteins. It could also be used in chemical synthesis as a reagent for the synthesis of heterocyclic compounds. Finally, this compound could be used in the development of new pharmaceuticals or as an adjuvant in the treatment of various diseases.
Scientific Research Applications
1-(4-Chlorobenzyl)piperidine-3-carbohydrazide has been widely used in scientific research for its various applications. It has been used in drug synthesis as an intermediate in the synthesis of several drugs, including anti-inflammatory drugs and antibiotics. In addition, this compound has been used in chemical synthesis as a reagent for the synthesis of heterocyclic compounds. It has also been used in biochemistry research as a reagent for the synthesis of peptides and proteins.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]piperidine-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClN3O/c14-12-5-3-10(4-6-12)8-17-7-1-2-11(9-17)13(18)16-15/h3-6,11H,1-2,7-9,15H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMBDWMNZXDYEGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(C=C2)Cl)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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